Cas no 1282849-48-2 (Benzenemethanol, 2,5-dibromo-α-(4-ethoxyphenyl)-)

• Product Name: Benzenemethanol, 2,5-dibromo-α-(4-ethoxyphenyl)-
• CAS No: 1282849-48-2
• MF: C₁₅H₁₄Br₂O₂
• MW: 386.078463077545
• CID: 5520659
• PubChem ID: 61099030
• Update Time: 2026-03-10

Benzenemethanol, 2,5-dibromo-α-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,5-dibromo-α-(4-ethoxyphenyl)-
• Dapagliflozin-011
• (2,5-dibromophenyl)-(4-ethoxyphenyl)methanol
• G65310
• MFCD16357219
• 1282849-48-2
• (2,5-Dibromophenyl)(4-ethoxyphenyl)methanol

• Inchi： 1S/C15H14Br2O2/c1-2-19-12-6-3-10(4-7-12)15(18)13-9-11(16)5-8-14(13)17/h3-9,15,18H,2H2,1H3
• InChI Key： DWVZBVFNOCNQPW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OCC)=CC=1)(C1C=C(Br)C=CC=1Br)O

Computed Properties

• Exact Mass: 385.93401g/mol
• Monoisotopic Mass: 383.93605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzenemethanol, 2,5-dibromo-α-(4-ethoxyphenyl)-

Recent Advances in the Study of Benzenemethanol, 2,5-dibromo-α-(4-ethoxyphenyl)- (CAS: 1282849-48-2): A Comprehensive Research Brief

The compound Benzenemethanol, 2,5-dibromo-α-(4-ethoxyphenyl)- (CAS: 1282849-48-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and ethoxylated structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthetic pathways for Benzenemethanol, 2,5-dibromo-α-(4-ethoxyphenyl)-. Researchers have developed novel methodologies to optimize its production, ensuring higher yields and purity. These advancements are critical for scaling up production and facilitating further pharmacological studies. Additionally, the compound's stability under various conditions has been evaluated, which is essential for its formulation and storage in pharmaceutical applications.

Pharmacological studies have revealed that Benzenemethanol, 2,5-dibromo-α-(4-ethoxyphenyl)- exhibits potent bioactivity, particularly in the context of anti-inflammatory and anticancer research. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammation and cancer progression. These findings suggest that the compound could serve as a lead molecule for developing new therapeutic agents targeting these pathways.

Furthermore, recent research has explored the compound's potential in combination therapies. Preliminary data indicate that Benzenemethanol, 2,5-dibromo-α-(4-ethoxyphenyl)- may enhance the efficacy of existing drugs when used in combination, offering a synergistic effect. This could be particularly valuable in treating resistant forms of diseases, where current therapies often fall short. However, further studies are needed to fully understand the mechanisms underlying these synergistic effects and to assess any potential toxicity or side effects.

In conclusion, the latest research on Benzenemethanol, 2,5-dibromo-α-(4-ethoxyphenyl)- (CAS: 1282849-48-2) highlights its significant potential in pharmaceutical development. From optimized synthetic routes to promising pharmacological properties, this compound represents a valuable candidate for further investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its therapeutic window, and exploring its applications in clinical settings. As the field progresses, this molecule may well emerge as a cornerstone in the development of next-generation therapeutics.